N-{2-[(4S)-4-hydroxy-4-(methoxymethyl)-3,3-dimethyl-1-piperidinyl]-2-oxoethyl}methanesulfonamide

• IUPAC Name: N-[2-[(4S)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidin-1-yl]-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C12H24N2O5S/c1-11(2)8-14(6-5-12(11,16)9-19-3)10(15)7-13-20(4,17)18/h13,16H,5-9H2,1-4H3/t12-/m1/s1
• InChI Key: QJGMLBSWFGGUPY-GFCCVEGCSA-N
• Canonical SMILES: CC1(CN(CCC1(COC)O)C(=O)CNS(=O)(=O)C)C
• Isomeric SMILES: CC1(CN(CC[C@]1(COC)O)C(=O)CNS(=O)(=O)C)C
• Molecular Formula: C12H24N2O5S
• Molecular Weight: 308.40 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds involves complex reactions that lead to the formation of structurally diverse molecules. For example, the synthesis of methoxybis[tris(trimethylsilyl)silyl]methane, which involves the reaction of tris(trimethylsilyl)silyllithium with dichloromethyl methyl ether, demonstrates the intricate steps often involved in producing compounds with multiple functional groups and a high degree of molecular complexity (E. Jeschke et al., 1996).

Molecular Structure Analysis

The molecular and supramolecular structures of related sulfonamide compounds have been extensively studied. For instance, the structure of N-[2-(pyridin-2-yl)ethyl]methanesulfonamide and its derivatives reveal details about torsion angles, hydrogen bonding, and π-π stacking interactions, which are crucial for understanding the molecular conformations and interactions of sulfonamides (Danielle L Jacobs et al., 2013).

Chemical Reactions and Properties

Sulfonamides participate in a variety of chemical reactions, reflecting their chemical properties. For instance, the one-pot synthesis of methoxydiorganotin methanesulfonates via the Arbuzov rearrangement demonstrates the reactivity of sulfonamides under specific conditions, leading to the formation of compounds with potential utility in various chemical applications (S. P. Narula et al., 1999).

Physical Properties Analysis

The physical properties of sulfonamides, such as solubility, melting points, and crystalline structures, are crucial for their handling and application in chemical synthesis. Detailed studies, such as those on the crystalline structure of N-(3,4-Dichlorophenyl)methanesulfonamide, provide insight into the physical characteristics that influence the usability of these compounds in various chemical contexts (B. Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties of sulfonamides, including their reactivity, stability, and interactions with other molecules, are fundamental to their application in chemical synthesis and other fields. For instance, studies on the oxidation of methanesulfinic acid by hydroxyl radicals illustrate the complex chemical behavior of sulfonamide compounds under oxidative conditions, shedding light on their potential reactivity and stability profiles (R. Flyunt et al., 2001).